3-cinnamyl-8-(2-ethoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-ethoxyphenyl)-4,7-dimethyl-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C26H25N5O3/c1-4-34-21-15-9-8-14-20(21)31-18(2)17-30-22-23(27-25(30)31)28(3)26(33)29(24(22)32)16-10-13-19-11-6-5-7-12-19/h5-15,17H,4,16H2,1-3H3/b13-10+
• InChI Key: RAUZAIGADMRNGX-JLHYYAGUSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC=CC5=CC=CC=C5)C
• Isomeric SMILES: CCOC1=CC=CC=C1N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C/C=C/C5=CC=CC=C5)C
• Molecular Formula: C26H25N5O3
• Molecular Weight: 455.5 g/mol
• CAS No.: 899726-86-4

Description

3-cinnamyl-8-(2-ethoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C26H25N5O3 and its molecular weight is 455.518. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

Synthesis and Preliminary Pharmacological Evaluation : A series of N-8-arylpiperazinylpropyl derivatives, closely related to the specified compound, demonstrated potent 5-HT(1A) receptor ligands activity. These derivatives exhibited anxiolytic-like and antidepressant-like activity in preclinical studies, suggesting potential therapeutic applications in treating anxiety and depression (Zagórska et al., 2009).

Structure-Activity Relationships : Another study explored the structure-activity relationships of arylpiperazinylalkyl purine diones and triones, identifying compounds with significant affinity for serotonin and dopamine receptors. Some derivatives showed potential as antidepressants and anxiolytics, underscoring the importance of substituents at the 7-position for receptor affinity and selectivity (Zagórska et al., 2015).

Antimicrobial and Antiviral Activity

Antimycobacterial Activity : Imidazole derivatives designed to mimic the structure of potent antimycobacterial purines exhibited in vitro antimycobacterial activity, although not as potent as the most effective purines and pyrimidines previously synthesized. This suggests the potential use of similar compounds in developing new antimicrobial agents (Miranda & Gundersen, 2009).

Molecular Interaction and Stability

Quantitative Investigation of Intermolecular Interactions : A study on a xanthine derivative similar to the compound of interest provided insights into the intermolecular interactions within its crystal structure. The analysis revealed an anisotropic distribution of interaction energies, suggesting implications for designing new materials (Shukla et al., 2020).